2,4-Dichloroaniline
2,4-Dichloroaniline
2,4-Dichloroaniline is degraded by Delftia tsuruhatensis H1. 2,4-Dichloroaniline metabolite is detected in human urine sample by GC/MS and high performance liquid chromatograph.
2,4-dichloroaniline appears as beige crystals. (NTP, 1992)
2,4-dichloroaniline is a dichloroaniline carrying chloro substituents at positions 2 and 4.
2,4-dichloroaniline appears as beige crystals. (NTP, 1992)
2,4-dichloroaniline is a dichloroaniline carrying chloro substituents at positions 2 and 4.
Brand Name:
Vulcanchem
CAS No.:
554-00-7
VCID:
VC21258604
InChI:
InChI=1S/C6H5Cl2N/c7-4-1-2-6(9)5(8)3-4/h1-3H,9H2
SMILES:
C1=CC(=C(C=C1Cl)Cl)N
Molecular Formula:
C6H5Cl2N
Molecular Weight:
162.01 g/mol
2,4-Dichloroaniline
CAS No.: 554-00-7
Cat. No.: VC21258604
Molecular Formula: C6H5Cl2N
Molecular Weight: 162.01 g/mol
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Specification
| Description | 2,4-Dichloroaniline is degraded by Delftia tsuruhatensis H1. 2,4-Dichloroaniline metabolite is detected in human urine sample by GC/MS and high performance liquid chromatograph. 2,4-dichloroaniline appears as beige crystals. (NTP, 1992) 2,4-dichloroaniline is a dichloroaniline carrying chloro substituents at positions 2 and 4. |
|---|---|
| CAS No. | 554-00-7 |
| Molecular Formula | C6H5Cl2N |
| Molecular Weight | 162.01 g/mol |
| IUPAC Name | 2,4-dichloroaniline |
| Standard InChI | InChI=1S/C6H5Cl2N/c7-4-1-2-6(9)5(8)3-4/h1-3H,9H2 |
| Standard InChI Key | KQCMTOWTPBNWDB-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1Cl)Cl)N |
| Canonical SMILES | C1=CC(=C(C=C1Cl)Cl)N |
| Boiling Point | 473 °F at 760 mm Hg (NTP, 1992) 245.0 °C 245 °C AT 760 mm Hg 245 °C |
| Colorform | PRISMS FROM ACETONE; NEEDLES FROM DILUTED ALCOHOL OR PETROLEUM ETHER |
| Flash Point | 115 °C |
| Melting Point | 145 to 147 °F (NTP, 1992) 63.5 °C 63-64 °C |
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